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Compound of Interest

Compound Name: 1-Ethoxy-2-heptanone

Cat. No.: B15474358 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Ethoxy-2-heptanone

This technical guide provides a comprehensive overview of the known physical properties of 1-
Ethoxy-2-heptanone, targeting researchers, scientists, and professionals in drug

development. This document summarizes key quantitative data, outlines general experimental

protocols for property determination, and includes a workflow diagram for physical

characterization.

Compound Identification
Chemical Name: 1-Ethoxy-2-heptanone

CAS Number: 51149-70-3[1][2][3][4][5][6]

Molecular Formula: C9H18O2[1][2][3][4][5][6]

Synonyms: 1-Ethoxy-heptan-2-one, 1-etoxi-heptan-2-one[3][4][5][6]

Physical and Chemical Properties
The physical properties of 1-Ethoxy-2-heptanone are summarized in the table below. These

properties are crucial for understanding the behavior of the compound in various experimental

and industrial settings.
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Property Value Notes

Molecular Weight 158.24 g/mol [1][5]

Boiling Point 228.3 °C[2] at 760 mmHg

82-83 °C[1] at 9.5 Torr

Density 0.876 g/cm³[1][2] Predicted value

Refractive Index 1.418[2]

Flash Point 82.1 °C[2]

Vapor Pressure 0.0741 mmHg[2] at 25 °C

Melting Point N/A[2] Data not available

Solubility N/A[2] Data not available

Experimental Protocols for Physical Property
Determination
While specific experimental procedures for 1-Ethoxy-2-heptanone are not detailed in the

available literature, the following are general and widely accepted methods for determining the

key physical properties of liquid compounds.

Determination of Boiling Point
The boiling point is a fundamental physical property for the characterization of pure

compounds.[7]

Simple Distillation Method: This method is suitable when a reasonably large volume of the

sample is available (at least 5 mL).[8][9] The liquid is heated in a distilling flask, and the

temperature of the vapor is monitored.[7] The constant temperature at which the liquid and

vapor are in equilibrium and the liquid is condensing is recorded as the boiling point.[7] It is

important to record the barometric pressure to ensure accuracy, as boiling point varies with

external pressure.[8]
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Micro-Boiling Point Determination (Capillary Method): This method is used when only a small

amount of the sample is available.[9][10][11]

A small amount of the liquid is placed in a fusion tube.[11]

A capillary tube, sealed at one end, is placed open-end down into the liquid.[11]

The apparatus is heated, and as the temperature rises, a stream of bubbles will emerge

from the capillary tube.[10]

Heating is discontinued, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.[10]

Determination of Density
Density is the mass per unit volume of a substance.[12]

The mass of a clean, dry graduated cylinder or pycnometer is measured using an electronic

balance.[13][14]

A known volume of the liquid is added to the container. The volume should be read from the

bottom of the meniscus.[14]

The combined mass of the container and the liquid is measured.[14]

The mass of the liquid is determined by subtracting the mass of the empty container.[14]

The density is calculated by dividing the mass of the liquid by its volume.[12][15]

It is important to record the temperature, as density is temperature-dependent.[12]

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material.

Refractometer Method: An Abbe refractometer is a common instrument for measuring the

refractive index of liquids. A few drops of the sample are placed on the prism, and the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.uoanbar.edu.iq/eStoreImages/Bank/28765.pdf
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.uoanbar.edu.iq/eStoreImages/Bank/28765.pdf
https://m.youtube.com/watch?v=RDbbYmT5Pac
https://www.uoanbar.edu.iq/eStoreImages/Bank/28765.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15474358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


instrument is used to read the refractive index directly.

Snell's Law (Graphical Method):

A laser beam is directed through a transparent block or a hollow prism filled with the liquid.

[16][17]

The angle of incidence and the angle of refraction are measured for several different

incident angles.[16]

According to Snell's Law (n₁sinθ₁ = n₂sinθ₂), a graph of sin(θ_incidence) versus

sin(θ_refraction) is plotted.[16]

The slope of the resulting straight line will be the refractive index of the liquid.[17]

Workflow for Physical Characterization
The following diagram illustrates a general workflow for the physical characterization of a liquid

chemical compound like 1-Ethoxy-2-heptanone.
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Physical Property Determination Workflow

Obtain Pure Liquid Sample

Determine Boiling Point
(e.g., Distillation, Capillary Method)

Measure Density
(e.g., Pycnometer, Graduated Cylinder)

Measure Refractive Index
(e.g., Refractometer)

Data Analysis and Comparison
with Literature Values

Final Characterization Report

Click to download full resolution via product page

Caption: General workflow for determining the physical properties of a liquid compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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